Cas no 2138574-36-2 (N-(butan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide)

• Product Name: N-(butan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide
• CAS No: 2138574-36-2
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 5866919
• PubChem ID: 165500439
• Update Time: 2025-08-02

N-(butan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(butan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide
• EN300-1178702
• 2138574-36-2

• Inchi： 1S/C12H17NO3S/c1-3-10(2)13-17(15,16)9-12(14)11-7-5-4-6-8-11/h4-8,10,13H,3,9H2,1-2H3
• InChI Key： IWBLVPZRLHMNFM-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)(NC(C)CC)(=O)=O

Computed Properties

• Exact Mass: 255.09291458g/mol
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.6Ų

Additional information on N-(butan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide

N-(butan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 2138574-36-2): A Comprehensive Overview

N-(butan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 2138574-36-2) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This sulfonamide derivative combines a phenyl ketone moiety with a butyl-substituted sulfonamide group, making it an interesting candidate for various synthetic and medicinal chemistry applications. Researchers are particularly interested in its role as a potential intermediate in drug discovery, given the prevalence of sulfonamides in bioactive molecules.

The molecular structure of N-(butan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide features a sulfonamide linkage connected to a butan-2-yl group, while the other side of the molecule contains a 2-oxo-2-phenylethyl moiety. This combination of functional groups contributes to its physicochemical properties, including solubility characteristics and reactivity patterns. The compound's CAS number 2138574-36-2 serves as a unique identifier in chemical databases and regulatory documentation, ensuring precise identification across scientific literature and commercial transactions.

In recent years, sulfonamide derivatives have become a hot topic in pharmaceutical research due to their diverse biological activities. The specific structural features of N-(butan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide make it particularly interesting for researchers exploring new enzyme inhibitors or receptor modulators. Many scientists are investigating how modifications to the butyl group or the phenyl ketone portion might influence the compound's biological activity and pharmacokinetic properties.

The synthesis of CAS 2138574-36-2 typically involves the reaction of 2-oxo-2-phenylethane-1-sulfonyl chloride with sec-butylamine. This straightforward synthetic route makes the compound relatively accessible for research purposes. Current trends in green chemistry have led to investigations into more sustainable preparation methods for such sulfonamide compounds, with researchers exploring catalytic approaches and solvent-free conditions to improve the environmental profile of the synthesis.

Analytical characterization of N-(butan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The growing interest in structure-activity relationships (SAR) has increased demand for well-characterized compounds like this one, as researchers seek to understand how specific molecular features correlate with biological effects.

One of the most frequently asked questions about CAS 2138574-36-2 concerns its potential pharmaceutical applications. While not currently marketed as a drug, its structural similarity to known bioactive sulfonamides makes it a valuable scaffold for medicinal chemistry exploration. Researchers are particularly interested in whether modifications to this core structure could lead to compounds with improved target selectivity or metabolic stability compared to existing sulfonamide drugs.

The commercial availability of N-(butan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide has increased in recent years, with several specialty chemical suppliers offering it for research purposes. Pricing and purity specifications vary among suppliers, with most providing the compound at ≥95% purity for standard research applications. The growing pharmaceutical interest in sulfonamide-based therapeutics has contributed to steady demand for such building blocks in drug discovery programs.

Storage and handling recommendations for CAS 2138574-36-2 typically suggest keeping the compound in a cool, dry environment, protected from light. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this chemical. The compound's stability under various conditions is an active area of investigation, particularly for researchers considering its use in combinatorial chemistry or high-throughput screening applications.

Recent publications have explored the crystallographic properties of N-(butan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide, revealing interesting details about its molecular conformation and intermolecular interactions. Such structural insights are valuable for computational chemists developing molecular docking studies or quantitative structure-activity relationship (QSAR) models. The compound's relatively simple yet pharmacologically relevant structure makes it an attractive subject for these computational approaches.

Looking to the future, CAS 2138574-36-2 may play a role in emerging areas of chemical research such as fragment-based drug discovery or proteolysis targeting chimeras (PROTACs). Its balanced molecular weight and presence of multiple functional groups make it suitable for these innovative approaches to drug development. As the pharmaceutical industry continues to explore new modalities for targeting challenging biological targets, versatile building blocks like this sulfonamide derivative will likely remain in demand.

For researchers considering working with N-(butan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide, it's important to consult the latest literature and safety data. While the compound shows promise as a research tool, thorough characterization and testing are essential for any specific application. The scientific community continues to investigate new synthetic methodologies and applications for such specialty sulfonamides, ensuring ongoing interest in this chemical space.